Cas no 107409-00-7 (Cyclohexanone, 3-fluoro-)

• Product Name: Cyclohexanone, 3-fluoro-
• CAS No: 107409-00-7
• MF: C₆H₉FO
• MW: 116.133465528488
• CID: 3585650
• PubChem ID: 15652090
• Update Time: 2025-10-25

Cyclohexanone, 3-fluoro- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 3-fluoro-
• 3-fluorocyclohexan-1-one
• SB13841
• 107409-00-7
• 3-fluorocyclohexanone
• SCHEMBL9511983

• Inchi： 1S/C6H9FO/c7-5-2-1-3-6(8)4-5/h5H,1-4H2
• InChI Key： XFUAVINKFKZOEF-UHFFFAOYSA-N
• SMILES： FC1CC(CCC1)=O

Computed Properties

• Exact Mass: 116.063743068g/mol
• Monoisotopic Mass: 116.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Cyclohexanone, 3-fluoro-

Cyclohexanone, 3-fluoro- (CAS No. 107409-00-7): A Comprehensive Overview in Modern Chemical Biology

Cyclohexanone, 3-fluoro-, identified by its CAS number 107409-00-7, is a fluorinated derivative of cyclohexanone that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by the presence of a fluorine atom at the 3-position of the cyclohexane ring, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The incorporation of a fluorine atom into the cyclohexanone backbone imparts distinct electronic and steric effects, which can influence the reactivity and biological activity of the molecule. Fluorinated compounds are widely recognized for their ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. In this context, Cyclohexanone, 3-fluoro- has emerged as a key building block in the development of novel therapeutic agents.

Recent advancements in synthetic chemistry have enabled the efficient preparation of Cyclohexanone, 3-fluoro- through various methodologies, including fluorination reactions and functional group transformations. These synthetic strategies have been refined to achieve high yields and purity, making the compound readily accessible for further applications. The growing interest in fluorinated heterocycles has spurred research into exploring the potential of Cyclohexanone, 3-fluoro- as a precursor for drug discovery programs.

In the realm of medicinal chemistry, Cyclohexanone, 3-fluoro- has been utilized in the design of small-molecule inhibitors targeting various disease-related proteins. For instance, studies have demonstrated its utility in developing kinase inhibitors, where the fluorine atom enhances interactions with the active site of the enzyme. Additionally, the compound has shown promise in creating ligands for G-protein coupled receptors (GPCRs), which are critical targets for a wide range of therapeutic interventions.

The biological activity of Cyclohexanone, 3-fluoro- has been extensively investigated in preclinical models. Research indicates that this compound exhibits moderate cytotoxicity against certain cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, its ability to cross the blood-brain barrier has opened avenues for exploring its applications in central nervous system (CNS) disorders. The unique pharmacological properties of Cyclohexanone, 3-fluoro- make it an attractive candidate for further pharmacological exploration.

One notable application of Cyclohexanone, 3-fluoro- is in the synthesis of fluorinated analogs of existing drugs. By modifying key structural features with fluorine atoms, researchers aim to improve drug efficacy and reduce side effects. This approach aligns with the broader trend in pharmaceutical development towards designing more selective and potent therapeutic agents. The versatility of Cyclohexanone, 3-fluoro- as a scaffold for such modifications underscores its importance in modern drug design.

The chemical biology community has also leveraged Cyclohexanone, 3-fluoro- for mechanistic studies aimed at understanding enzyme function and reaction mechanisms. Its incorporation into biochemical pathways allows researchers to probe interactions at a molecular level, providing insights into fundamental biological processes. These studies not only contribute to our understanding of biochemical pathways but also inform the development of novel therapeutic strategies.

In conclusion, Cyclohexanone, 3-fluoro- (CAS No. 107409-00-7) represents a fascinating compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features and biological activity make it a valuable tool for drug discovery and mechanistic studies. As synthetic methodologies continue to evolve, the potential applications of this fluorinated derivative are expected to expand further, driving innovation in both academic and industrial settings.